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Compound of Interest

Compound Name: Isoamyl isovalerate

Cat. No.: B1219995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isoamyl Isovalerate in Cosmetics
Isoamyl isovalerate (CAS No. 659-70-1) is an ester widely utilized in the cosmetic and

personal care industry.[1][2] Primarily, it functions as a fragrance ingredient, imparting a sweet,

fruity aroma reminiscent of apples or bananas.[3][4] Beyond its olfactory contributions, isoamyl
isovalerate can also act as a solvent for other ingredients within a formulation.[2] Its favorable

safety profile, with low toxicity and a lack of skin sensitization at current use levels, makes it a

versatile component in a variety of cosmetic products, including lotions, creams, and perfumes.

[2][5] This document provides detailed application notes and experimental protocols for the

evaluation of isoamyl isovalerate in cosmetic formulations.

Physicochemical Properties of Isoamyl Isovalerate
A comprehensive understanding of the physicochemical properties of isoamyl isovalerate is

crucial for formulation development. These properties influence its solubility, stability, and

sensory characteristics in a final product.
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Property Value Reference

Molecular Formula C10H20O2 [1][2]

Molecular Weight 172.26 g/mol [1][2]

Appearance Colorless to light yellow liquid [1][2]

Odor Sweet, fruity, apple-like [3][6]

Boiling Point 190-194 °C [1][6]

Density 0.851 - 0.858 g/mL at 20-25°C [1][5][6]

Refractive Index 1.411 - 1.415 at 20°C [1][5]

Solubility

Insoluble in water; soluble in

most fixed oils and alcohol.

Slightly soluble in propylene

glycol.

[1][7]

Flash Point Approximately 73 °C [8]

Purity (by GC) ≥98% [2][5]

Application in Cosmetic Formulations
Isoamyl isovalerate is primarily used as a fragrance component in a wide array of cosmetic

products. Its fruity scent enhances the sensory experience of lotions, creams, and other

personal care items.[3] The recommended use level in fragrance concentrates is up to 8.0%.[9]

Experimental Protocols
The following protocols are designed to evaluate the performance and stability of isoamyl
isovalerate in a model cosmetic emulsion (e.g., an oil-in-water lotion).

Protocol for Sensory Analysis of Skin Feel
This protocol assesses the sensory attributes of a cosmetic formulation containing isoamyl
isovalerate compared to a control formulation without it. The evaluation is conducted by a

trained sensory panel.
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Objective: To quantify the sensory perception of a cosmetic emulsion containing isoamyl
isovalerate on the skin.

Materials:

Test formulation (e.g., O/W lotion with 1% isoamyl isovalerate)

Control formulation (identical lotion without isoamyl isovalerate)

Trained sensory panel (n=10-15)

Controlled environment room (22°C ± 2°C, 50% ± 5% RH)

Standardized application area on the inner forearm

Evaluation sheets with sensory attribute scales (e.g., 10-point scale for spreadability,

absorbency, oiliness, stickiness, and fragrance intensity)

Water and neutral soap for cleansing

Paper towels

Methodology:

Panelist Preparation: Panelists should avoid using any scented products on the day of

testing. They should wash their hands and forearms with neutral soap and water and allow

them to air dry for 15 minutes before the evaluation.

Sample Application: A standardized amount (e.g., 0.1 mL) of the test and control formulations

are applied to marked areas on the panelists' inner forearms. The application order should

be randomized to avoid bias.

Evaluation: Panelists are instructed to spread the product evenly over the designated area.

They will then evaluate the sensory attributes at specific time points:

T=0 (during application): Spreadability, initial fragrance impact.

T=2 minutes: Absorbency, oiliness, stickiness.
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T=10 minutes: Residual feeling, lingering fragrance.

Data Collection: Panelists will rate each attribute on a 10-point scale, where 1 represents the

lowest intensity and 10 represents the highest intensity.

Data Analysis: The data will be statistically analyzed (e.g., using ANOVA) to determine if

there are significant differences in the sensory profiles of the test and control formulations.
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Figure 1: Sensory Analysis Workflow

Protocol for Determining Spreading Value
This protocol measures the ability of a formulation containing isoamyl isovalerate to spread

on a synthetic skin substrate.

Objective: To determine the spreading value of a cosmetic emulsion containing isoamyl
isovalerate.

Materials:

Test formulation (e.g., O/W lotion with 1% isoamyl isovalerate)

Control formulation (identical lotion without isoamyl isovalerate)

Synthetic skin substrate (e.g., Vitro-Skin®)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1219995?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/product/b1219995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Micropipette

Digital camera with a tripod

Image analysis software (e.g., ImageJ)

Controlled environment chamber (22°C ± 2°C, 50% ± 5% RH)

Methodology:

Substrate Preparation: Cut the synthetic skin substrate into uniform pieces (e.g., 10 cm x 10

cm).

Sample Application: Place a single drop of the test formulation (e.g., 10 µL) onto the center

of the synthetic skin substrate using a micropipette.

Spreading: Allow the formulation to spread for a defined period (e.g., 10 minutes) in the

controlled environment chamber.

Image Capture: After the spreading time has elapsed, capture a high-resolution image of the

spread formulation from a fixed distance directly above the substrate.

Data Analysis: Use image analysis software to measure the area (in mm²) covered by the

formulation. Perform at least three replicate measurements for each formulation.

Comparison: Compare the average spreading area of the test formulation to the control

formulation.
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Figure 2: Spreading Value Determination Workflow

Protocol for Accelerated Stability Testing of an Emulsion
This protocol evaluates the physical stability of a cosmetic emulsion containing isoamyl
isovalerate under accelerated conditions.

Objective: To assess the impact of isoamyl isovalerate on the physical stability of an oil-in-

water emulsion.

Materials:

Test formulation (e.g., O/W lotion with 1% isoamyl isovalerate) in final packaging

Control formulation (identical lotion without isoamyl isovalerate) in final packaging

Stability chambers set at different temperature and humidity conditions (e.g., 40°C/75% RH,

4°C, room temperature)

Centrifuge

pH meter

Viscometer

Microscope

Methodology:

Initial Characterization (T=0): Before placing the samples in the stability chambers,

characterize the initial properties of both the test and control formulations. This includes:

Visual appearance (color, homogeneity)

Odor

pH
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Viscosity

Microscopic evaluation (droplet size and distribution)

Stability Storage: Place the samples in the different stability chambers.

Periodic Evaluation: At specified time points (e.g., 1, 2, and 3 months), remove samples from

the chambers and allow them to equilibrate to room temperature. Re-evaluate the physical

properties as in step 1.

Centrifugation Test: To assess resistance to phase separation, centrifuge a sample of each

formulation (e.g., at 3000 rpm for 30 minutes) and observe for any signs of creaming or

sedimentation.

Freeze-Thaw Cycling: Subject the samples to three cycles of freezing (-10°C for 24 hours)

and thawing (room temperature for 24 hours). Evaluate for any changes in physical

properties after the cycles.

Data Analysis: Compare the changes in the physical properties of the test formulation to the

control formulation over time and under different stress conditions.
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Figure 3: Accelerated Stability Testing Workflow

Safety Assessment Summary
Based on available data, isoamyl isovalerate is considered safe for use in cosmetic products

under the current declared levels of use.[5] A safety assessment by the Research Institute for

Fragrance Materials (RIFM) concluded that it does not present a concern for skin sensitization.

[5] Furthermore, it is not expected to be photoirritating or photoallergenic and is not considered

to be genotoxic.[5]

Conclusion
Isoamyl isovalerate is a valuable ingredient in the formulation of cosmetic products, primarily

for its pleasant fruity fragrance. The provided application notes and experimental protocols offer

a framework for researchers and formulators to effectively evaluate its performance, stability,
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and sensory impact in cosmetic emulsions. Adherence to these standardized methods will

facilitate the development of high-quality and stable cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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